![molecular formula C23H34 B1288324 trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl CAS No. 129738-42-7](/img/structure/B1288324.png)
trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl is a useful research compound. Its molecular formula is C23H34 and its molecular weight is 310.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Cyclohexane-backbone Ligands
Cyclohexane-backbone P,N-ligands, including trans-4 and cis-5, were synthesized, and their applications in asymmetric catalysis were explored. These ligands proved to be effective in asymmetric hydrogenation of arylalkenes and asymmetric allylic alkylations, achieving enantioselectivity up to 95% (Liu & Zhou, 2007).
Design of Highly Reactive Dienophiles
A trans-cyclooctene derivative exhibiting enhanced reactivity in the tetrazine-trans-cyclooctene ligation was designed using computation. This optimized derivative displayed significantly increased reactivity compared to the parent trans-cyclooctene, showcasing its potential in synthetic applications (Taylor et al., 2011).
Chiral Building Blocks for Synthesis
Synthesis of Chiral Cyclohexene Derivatives
Optically active trans-4-(tert-butyldimethylsiloxymethyl)-5-(tert-butyldimethylsiloxy)-2-cyclohexenone was synthesized and demonstrated excellent stereoselectivity in reactions with RCu(CN)Li. This compound served as an efficient chiral building block for preparing substituted cyclohexane compounds (Hanazawa et al., 2000).
Industrial Applications
Synthesis of cis-4-Propylcyclohexanol
A study reported the preparation of cis-4-propylcyclohexanol, a key intermediate in synthesizing trans-2-(4-propylcyclohexyl)-1,3-propanediol, widely used in liquid crystal displays. The green production method for this compound at an industrial level was proposed, highlighting its significance in industrial applications (Wu et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
1-[4-(4-but-3-enylcyclohexyl)cyclohexyl]-4-methylbenzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H34/c1-3-4-5-19-8-12-21(13-9-19)23-16-14-22(15-17-23)20-10-6-18(2)7-11-20/h3,6-7,10-11,19,21-23H,1,4-5,8-9,12-17H2,2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXPUOKDPOMJNKA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CCC(CC2)C3CCC(CC3)CCC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50595835 |
Source
|
Record name | 1-[(trans,trans)-4′-(3-Buten-1-yl)[1,1′-bicyclohexyl]-4-yl]-4-methylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50595835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
129738-42-7 |
Source
|
Record name | 1-[(trans,trans)-4′-(3-Buten-1-yl)[1,1′-bicyclohexyl]-4-yl]-4-methylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50595835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(4'-trans-p-Tolylbicyclohex-4-trans-yl)-buten-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.